N-(2-methoxyphenethyl)-2-((2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H21N3O3S/c1-24-15-8-3-2-5-12(15)9-10-19-16(22)11-25-17-13-6-4-7-14(13)20-18(23)21-17/h2-3,5,8H,4,6-7,9-11H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: RNBMJKSFYHQBSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CSC2=NC(=O)NC3=C2CCC3
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-(2-methoxyphenethyl)-2-((2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research into the synthesis of novel heterocyclic compounds derived from similar structures has demonstrated their potential as anti-inflammatory, analgesic, and antimicrobial agents. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines from visnaginone and khellinone showcased these compounds' anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020). Another study on the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings using 2-chloro-6-ethoxy-4-acetylpyridine as starting material revealed antimicrobial activities comparable to streptomycin and fusidic acid (Hossan et al., 2012).

Anticonvulsant Agents

A specific study focused on the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents. This research indicates the methodological approach to creating derivatives with potential anticonvulsant activity, highlighting the importance of structural modification for enhanced pharmacological properties (Severina et al., 2020).

Antitumor Activity

The synthesis and antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, derived from 2-cyano-N-(thiazol-2-yl) acetamide and 2-cyano-N-(oxazol-2-yl) acetamide, demonstrate the wide-ranging potential of heterocyclic compounds in cancer research. Some of these compounds showed promising inhibitory effects on different cancer cell lines, suggesting that modifications to the heterocyclic core structure could yield potent antitumor agents (Albratty et al., 2017).